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Compound of Interest

Compound Name: 4-Azidobenzyl alcohol

Cat. No.: B2391360 Get Quote

In-depth Technical Guide: 4-Azidobenzyl Alcohol
Prepared for: Researchers, Scientists, and Drug Development Professionals

This document provides core physicochemical properties of 4-Azidobenzyl alcohol, a versatile

reagent in organic synthesis and bioconjugation.

Physicochemical Data
The fundamental molecular properties of 4-Azidobenzyl alcohol are summarized below. This

data is essential for stoichiometric calculations in experimental design and for the

characterization of synthesized compounds.
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Property Value Source

Molecular Formula C₇H₇N₃O [1][2][3]

Molecular Weight 149.15 g/mol [3][4]

Alternate Molecular Weight 149.2 [1][2]

Appearance Yellow crystalline powder [1]

Melting Point 28 - 38 °C [1]

Purity ≥ 99% (HPLC, TLC) [1]

CAS Number 31499-54-4 [1][2]

Chemical Structure and Functionality
4-Azidobenzyl alcohol is a bifunctional molecule featuring a reactive azide (-N₃) group and a

primary alcohol (-CH₂OH) group attached to a benzene ring. This structure makes it a valuable

building block in several chemical applications.

Click Chemistry: The azide group readily participates in copper-catalyzed azide-alkyne

cycloaddition (CuAAC) and strain-promoted alkyne-azide cycloaddition (SPAAC) reactions.

[5][6] These reactions are fundamental to "click chemistry," a method prized for its high

efficiency and biocompatibility, enabling the rapid synthesis of complex molecules.[1]

Linker Synthesis: It is frequently used as a linker for further chemical modifications. The

azide can be transformed into an amine under mild conditions, providing a route for

subsequent conjugation or functionalization.[2]

Bioconjugation: The compound's ability to participate in click chemistry reactions makes it a

valuable tool for bioconjugation, facilitating the attachment of biomolecules to other

compounds or surfaces for applications in drug delivery and diagnostics.[1]

Logical Workflow: Application in Synthesis
The following diagram illustrates a simplified logical workflow for utilizing 4-Azidobenzyl
alcohol in a typical bioconjugation experiment via click chemistry.
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Product

4-Azidobenzyl Alcohol
(Azide-functionalized linker)

CuAAC Click Reaction
(Copper(I) Catalyst)

Alkyne-modified Biomolecule
(e.g., Protein, DNA)

Bioconjugate
(Linker + Biomolecule)

Covalent Bond Formation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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